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Compound of Interest

Compound Name: 5-Br-Utp
CAS No.: 3398-50-3
Cat. No.: B1220368
Get Quote
. J

Executive Summary & Risk Assessment

5-Bromouridine 5'-triphosphate (5-Br-UTP) is a halogenated nucleotide analog widely used to
label nascent RNA in in vitro transcription and cell culture assays (e.g., BRIC-seq, Bru-seq).[1]
While often classified as "Not Hazardous" under GHS for acute toxicity (Oral LD50), its
structural mimicry of Uracil presents a genotoxic and teratogenic risk.

Effective disposal is not merely about regulatory compliance; it is about preventing the
introduction of biologically active nucleotide analogs into the water table where they can affect
microbial and aquatic ecosystems.

The Core Directive: Treat 5-Br-UTP as Halogenated Chemical Waste. Under no circumstances
should stock solutions be discharged into municipal sewage systems.

Chemical Profile
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Property Specification
CAS Number 112844-83-0 (Sodium Salt)
Chemical Class Halogenated Nucleotide

Potential Mutagen/Teratogen (incorporation into

Primary Hazard
RNA/DNA)

Non-RCRA Listed (US), but treated as

Halogenated Organic

Waste Classification

Destruction Method High-Temperature Incineration (>850°C)

The Self-Validating Disposal System

To ensure safety and compliance, your laboratory must adopt a "Chain of Custody" approach.
This system validates itself by physically segregating waste streams before they leave the
bench.

The Segregation Logic (Decision Matrix)

The disposal path depends entirely on the matrix in which the 5-Br-UTP is dissolved.
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Figure 1: Waste Stream Decision Matrix.[1][2] Note that high-concentration stocks, even if bio-
contaminated, should ideally be chemically deactivated and sent to chemical incineration to
ensure destruction of the halogenated ring.[1]

Detailed Disposal Protocols
Scenario A: Liquid Waste (Stock Solutions & Buffers)

Context: You have expired 100 mM stock solutions or leftover reaction buffers containing 5-Br-
UTP.
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Why this protocol? 5-Br-UTP contains a bromine atom.[1][3] Mixing this with non-halogenated
solvents (like pure ethanol or acetone waste) can contaminate large volumes of fuel-blending
waste, significantly increasing disposal costs for your facility.

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container.

Labeling: Apply a hazardous waste label. Explicitly write:
o Contents: "Aqueous Waste with 5-Bromouridine 5'-triphosphate."[1]

o Hazard Check: "Halogenated."[4][2][5][6]

Segregation: Place in the Halogenated Solvent/Organic satellite accumulation area.

o Critical: Do not mix with strong oxidizers (e.g., Chromic acid) as this may release bromine
gas.

Disposal: Hand over to EHS for high-temperature incineration.

Scenario B: Solid Waste (Spills & Powder)

Context: A vial of lyophilized powder drops and shatters, or you have contaminated
gloves/weigh boats.

o PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety glasses.
» Containment:

o Powder: Cover with a damp paper towel to prevent aerosolization.

o Glass:[4] Use tongs/forceps. Never pick up glass with hands.
e Cleanup:

o Wipe the area with a soap/water solution.

o Note: Bleach is not required for the chemical itself, but if the spill involves cell culture, use
10% bleach first.
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o Packaging: Place all debris (towels, gloves, glass) into a clear plastic bag, seal it, and place
that bag inside a secondary hazardous waste bag (double-bagging).

e Tagging: Label as "Solid Debris contaminated with 5-Br-UTP."

Scenario C: Bio-Assay Waste (Cell Culture Media)

Context: Media containing trace amounts (e.g., 1-2 mM) of 5-Br-UTP used for labeling.[1]

o Standard Protocol: If the concentration is dilute (< 5 mM), the biological hazard usually
supersedes the chemical hazard.

e Action: Aspirate media into a trap containing 10% bleach (final concentration). Allow to sit for
20 minutes to Kkill biologicals.

o Disposal: Verify with your local EHS.[4][7][8] In many jurisdictions, bleached liquid waste can
be drain-disposed with copious water. However, if your facility has a strict "No Halogens in
Drain” policy (common in EU and California), you must collect this bleached waste into a
carboy for chemical disposal.

Emergency Procedures: Accidental Exposure

If 5-Br-UTP enters the body, it can potentially be phosphorylated and incorporated into RNA,
leading to transcription errors.

Exposure Route Immediate Action Medical Follow-up

Wash with soap and water for
Skin Contact 15 min.[1] Do not scrub hard Monitor for irritation.[1][9]

(avoids abrasion).

Flush with water/saline for 15 Seek ophthalmologist if
Eye Contact ) o ) o )
min.[1] Lifting eyelids. irritation persists.[1]
) o ) Monitor for respiratory distress.
Inhalation Move to fresh air immediately. o
) Rinse mouth. Do NOT induce Contact Poison
Ingestion N o
vomiting. Control/Physician.[1]
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Regulatory & Compliance Context

While 5-Br-UTP is not explicitly listed on the EPA RCRA P-List or U-List, it falls under the
"Cradle-to-Grave" responsibility of the generator.[1]

o US (EPA): Dispose of as non-RCRA regulated chemical waste, unless mixed with listed
solvents (e.g., if dissolved in DMSO/Methanol, it becomes ignitable/F-listed waste).

e EU (REACH): Treat as hazardous chemical waste (EWC code 16 05 06* or similar).

» Best Practice: Always default to incineration. Autoclaving is insufficient for chemical
destruction of the brominated pyrimidine ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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